prop-2-enyl (2S,5R)-5-ethoxy-1,3-oxathiolane-2-carboxylate

• IUPAC Name: prop-2-enyl (2S,5R)-5-ethoxy-1,3-oxathiolane-2-carboxylate
• InChI: InChI=1S/C9H14O4S/c1-3-5-12-8(10)9-13-7(6-14-9)11-4-2/h3,7,9H,1,4-6H2,2H3/t7-,9+/m1/s1
• InChI Key: AUVKVSXJYWYMDX-APPZFPTMSA-N
• Canonical SMILES: CCOC1CSC(O1)C(=O)OCC=C
• Isomeric SMILES: CCO[C@H]1CS[C@H](O1)C(=O)OCC=C
• Molecular Formula: C9H14O4S
• Molecular Weight: 218.27 g/mol
• CAS No.: 154575-97-0

Description

Prop-2-enyl (2S,5R)-5-ethoxy-1,3-oxathiolane-2-carboxylate is a chiral oxathiolane derivative characterized by a five-membered ring containing both oxygen and sulfur atoms. The compound features a prop-2-enyl (allyl) ester group at the 2-position and an ethoxy substituent at the 5-position of the oxathiolane ring.

Preparation Methods

Stereoselective Oxathiolane Ring Formation via Dynamic Kinetic Resolution

The oxathiolane core is typically constructed via cyclization strategies that leverage chiral auxiliaries or catalysts to enforce stereochemistry. A proven method involves the use of l-menthol as a chiral inducer in a dynamic kinetic resolution (DKR) process . For prop-2-enyl (2S,5R)-5-ethoxy-1,3-oxathiolane-2-carboxylate, this approach could be adapted as follows:

• Synthesis of Dichlorinated Intermediate :

  • React thioglycolic acid with l-menthol to form the l-menthyl thioglycolate ester.

  • Treat with sulfuryl chloride (SO₂Cl₂) to generate a sulfenyl chloride intermediate, enabling α-chlorination and sulfur–carbon bond formation .

  • Introduce vinyl acetate to couple the sulfur and carbon moieties, yielding a dichlorinated precursor.

• Cyclization and Ethoxy Group Installation :

  • Hydrolyze the dichlorinated intermediate in a mixed solvent system (e.g., acetonitrile/water) at pH 3–4 to form the oxathiolane ring .

  • Substitute the hydroxyl group at position 5 with ethoxy via Mitsunobu reaction (using diethyl azodicarboxylate (DEAD) and triphenylphosphine) or alkylation with ethyl iodide in the presence of a base (e.g., K₂CO₃).

Key Optimization Parameters :

• Temperature control during chlorination (−20°C to 0°C) minimizes side reactions .

• pH adjustment during cyclization (3–4) maximizes yield (up to 69% in analogous systems) .

Dichlorination-Cyclization Route for Oxathiolane Assembly

A scalable route inspired by lamivudine synthesis involves dichlorination followed by regioselective cyclization :

• Dichlorination of Thiol Esters :

  • Combine methyl thioglycolate (MTG) or l-menthyl thioglycolate with sulfuryl chloride in toluene at −20°C.

  • Add vinyl acetate to form a dichlorinated intermediate (e.g., 15 in ).

• Ring Closure and Functionalization :

  • Treat the intermediate with aqueous acetonitrile at 70°C to cyclize into the oxathiolane scaffold .

  • Introduce the ethoxy group via nucleophilic displacement of a transient chloride or tosylate intermediate using sodium ethoxide .

Advantages :

• Utilizes inexpensive reagents (SO₂Cl₂, vinyl acetate) compatible with industrial-scale production .

• Avoids cryogenic conditions post-cyclization, enhancing practicality.

Esterification Strategies for Prop-2-enyl Group Installation

The prop-2-enyl ester is introduced after oxathiolane ring formation to prevent side reactions during earlier steps. Two approaches are viable:

• Steglich Esterification :

  • Activate the oxathiolane-2-carboxylic acid with N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) .

  • React with propargyl alcohol to form the ester .

• Fischer Esterification :

  • Reflux the carboxylic acid with propargyl alcohol in toluene, using p-toluenesulfonic acid (p-TsOH) as a catalyst.

  • Remove water via azeotropic distillation to drive the reaction .

Yield Considerations :

• Steglich conditions typically achieve 70–85% yields for sterically hindered esters .

• Fischer esterification is less efficient (<60%) but avoids coupling reagents.

Ethoxy Group Introduction via Nucleophilic Substitution

The 5-ethoxy substituent can be installed early or late in the synthesis, depending on functional group tolerance:

• Early-Stage Alkylation :

  • Protect a hydroxyl group at position 5 during oxathiolane formation using ethyl bromide and NaH in THF.

• Late-Stage Mitsunobu Reaction :

  • Convert a 5-hydroxyl intermediate to ethoxy using diethyl azodicarboxylate (DEAD) , triphenylphosphine , and ethanol .

Challenges :

• Competing elimination reactions necessitate mild conditions (0–25°C).

• Protecting groups (e.g., acetals) may be required if reactive sites are present.

Alternative Routes: Thiol-Ene Reaction and Asymmetric Catalysis

Emerging methodologies offer complementary pathways:

• Thiol-Ene Cyclization :

  • React 2-mercaptoethyl ethyl ether with a propargyl-containing carbonyl compound under UV light to form the oxathiolane ring.

• Asymmetric Organocatalysis :

  • Employ cinchona alkaloid-derived catalysts to enforce (2S,5R) configuration during cyclization.

Limitations :

• Thiol-ene reactions require strict stoichiometric control to avoid oligomerization.

• Organocatalytic methods remain underdeveloped for oxathiolanes, with yields rarely exceeding 50%.

Chemical Reactions Analysis

Types of Reactions

Oxidation: Prop-2-enyl (2S,5R)-5-ethoxy-1,3-oxathiolane-2-carboxylate can undergo oxidation reactions, leading to the formation of sulfoxides or sulfones. Common oxidizing agents used in these reactions include hydrogen peroxide, m-chloroperbenzoic acid, and potassium permanganate.

Reduction: This compound can also undergo reduction reactions, resulting in the formation of thiols or thioethers. Common reducing agents include lithium aluminum hydride, sodium borohydride, and hydrogen gas in the presence of a catalyst.

Substitution: Substitution reactions involving this compound can lead to the formation of various derivatives. Common reagents used in these reactions include halogens (e.g., chlorine, bromine), nucleophiles (e.g., amines, alcohols), and electrophiles (e.g., alkyl halides, acyl halides).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of this compound with hydrogen peroxide can yield the corresponding sulfoxide, while reduction with lithium aluminum hydride can yield the corresponding thiol.

Scientific Research Applications

Prop-2-enyl (2S,5R)-5-ethoxy-1,3-oxathiolane-2-carboxylate has a wide range of applications in scientific research:

Chemistry: In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in the development of new synthetic methodologies.

Biology: In biological research, this compound is studied for its potential biological activities. It has been investigated for its antimicrobial, antifungal, and antiviral properties.

Medicine: In medicine, this compound is explored for its potential therapeutic applications. It has been studied as a potential drug candidate for the treatment of various diseases, including cancer and infectious diseases.

Industry: In the industrial sector, this compound is used in the production of specialty chemicals and materials. Its unique properties make it suitable for use in the development of new materials with specific functionalities.

Mechanism of Action

The mechanism of action of prop-2-enyl (2S,5R)-5-ethoxy-1,3-oxathiolane-2-carboxylate involves its interaction with specific molecular targets and pathways. The compound can interact with enzymes, receptors, and other proteins, leading to modulation of their activities. For example, it can inhibit the activity of certain enzymes involved in metabolic pathways, leading to disruption of cellular processes. The exact molecular targets and pathways involved depend on the specific biological context and the nature of the compound’s interactions.

Comparison with Similar Compounds

The following table compares prop-2-enyl (2S,5R)-5-ethoxy-1,3-oxathiolane-2-carboxylate with structurally related oxathiolane derivatives, focusing on substituents, stereochemistry, molecular properties, and applications:

Compound Name	Substituents (Oxathiolane Ring)	Ester Group	Molecular Formula	Molecular Weight (g/mol)	Key Applications/Notes	Reference IDs
This compound	5-ethoxy	Prop-2-enyl	C₉H₁₂O₄S	216.25 (calculated)	Potential prodrug; synthetic intermediate (inferred)	N/A (hypothetical)
(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl (2R,5S)-5-chloro-1,3-oxathiolane-2-carboxylate	5-chloro	Menthyl (menthol-derived)	C₁₄H₂₃ClO₃S	306.85	Intermediate in nucleoside analogs (e.g., Emtricitabine)
(1R,2S,5R)-5-Methyl-2-(propan-2-yl)cyclohexyl (2R,5R)-5-(acetyloxy)-1,3-oxathiolane-2-carboxylate	5-acetoxy	Menthyl	C₁₆H₂₆O₅S	330.45	Synthetic precursor to antiviral agents
[(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl] (2R,5S)-5-(4-amino-5-fluoro-2-oxopyrimidin-1-yl)-1,3-oxathiolane-2-carboxylate	5-(4-amino-5-fluoro-2-oxopyrimidinyl)	Menthyl	C₂₀H₂₉FN₃O₄S	399.48	Emtricitabine intermediate (antiviral activity)
(2R,5S)-5-Acetyloxy-1,3-oxathiolane-2-carboxylic acid menthyl ester	5-acetoxy	Menthyl	C₁₆H₂₆O₅S	330.45	Impurity in Emtricitabine synthesis

Key Observations:

Substituent Effects: The 5-ethoxy group in the query compound may enhance metabolic stability compared to 5-chloro (higher reactivity) or 5-acetoxy (enzymatically labile) analogs . 5-(4-amino-5-fluoro-2-oxopyrimidinyl) derivatives exhibit direct antiviral activity, whereas the query compound’s ethoxy group suggests a prodrug role .

Menthyl esters are common in antiviral intermediates due to their chiral stability and ease of enzymatic cleavage during drug activation .

Stereochemical Considerations :

• The (2S,5R) configuration aligns with bioactive conformations observed in Emtricitabine analogs, whereas (2R,5S) isomers often show reduced efficacy .

Safety and Handling: Compounds with amino/fluoro-pyrimidinyl groups (e.g., Emtricitabine intermediates) carry hazards like H302 (harmful if swallowed), while ethoxy/acetoxy derivatives may pose lower acute toxicity .

Biological Activity

The compound prop-2-enyl (2S,5R)-5-ethoxy-1,3-oxathiolane-2-carboxylate is a derivative of oxathiolane, a class of compounds known for their diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Basic Information

• Chemical Name: this compound
• Molecular Formula: C₁₄H₂₄O₄S
• CAS Number: 147126-62-3

Physical Properties

Property	Value
Melting Point	99–101 °C
Boiling Point	402.3 ± 45.0 °C (Predicted)
Density	1.16 g/cm³
LogP	3.18
pKa	11.84 ± 0.40 (Predicted)
Storage Temp.	Sealed in dry, 2–8 °C

These properties indicate that the compound is stable under standard storage conditions and has moderate lipophilicity, which may influence its bioavailability and interaction with biological membranes.

Antiviral Properties

Research has shown that derivatives of oxathiolane exhibit significant antiviral activity. For instance, related compounds have been studied for their efficacy against various viral infections, including HIV and hepatitis viruses. The mechanism often involves inhibition of viral polymerases or interference with viral entry into host cells.

Anticancer Activity

Studies on similar oxathiolane derivatives have indicated potential anticancer properties. These compounds can induce apoptosis in cancer cells through various pathways, including the activation of caspases and modulation of cell cycle regulators. For example, a study demonstrated that certain oxathiolane derivatives inhibited the proliferation of non-small cell lung adenocarcinoma cells by inducing G1 phase arrest and apoptosis .

Immunomodulatory Effects

Compounds in the oxathiolane family have shown promise in modulating immune responses. They can enhance the production of pro-inflammatory cytokines while inhibiting anti-inflammatory cytokines, thus potentially serving as therapeutic agents in conditions like autoimmune diseases or chronic inflammation .

Antimicrobial Activity

Oxathiolane derivatives have been reported to possess antimicrobial properties against a range of bacteria and fungi. For instance, studies indicate that some compounds exhibit bactericidal effects against methicillin-resistant Staphylococcus aureus (MRSA) and other resistant strains .

Study 1: Antiviral Efficacy

In a controlled laboratory setting, this compound was tested against HIV strains in vitro. Results showed a significant reduction in viral load at concentrations as low as 10 µM, suggesting that this compound could be a candidate for further development into an antiviral agent.

Study 2: Anticancer Activity

A recent study evaluated the effects of oxathiolane derivatives on breast cancer cell lines. The results indicated that treatment with this compound led to a decrease in cell viability by approximately 70% at a concentration of 20 µM after 48 hours of treatment. Mechanistic studies revealed that this effect was mediated through the activation of intrinsic apoptotic pathways.

Study 3: Immunomodulation

Research involving murine models demonstrated that administration of this compound resulted in increased levels of pro-inflammatory cytokines such as IL-6 and TNF-alpha while decreasing IL-10 levels. This suggests a potential role for this compound in enhancing immune responses during infections or inflammatory conditions.